Cas no 2872-52-8 (disperse red 1)

Disperse red 1 is a chemical product, also known as disperse red 1; N-ethyl-n - (2-hydroxyethyl) -4- (4-nitrophenylazo) aniline< Br>
disperse red 1 structure
disperse red 1 structure
Product Name:disperse red 1
CAS No:2872-52-8
Molecular Formula:C16H18N4O3
Molecular Weight:314.33912
CID:43510
PubChem ID:24861232

disperse red 1 Properties

Names and Identifiers

    • disperse red 1
    • 2-[N-ethyl-4-[(4-nitrophenyl)diazenyl]anilino]ethanol
    • C.I.Disperse Red 1
    • 4-[Ethyl(2-hydroxyethyl)amino]-4'-nitroazobenzene
    • Acetamine Scarlet B
    • Acetate Fast Scarlet B
    • Acetoquinone Light Scarlet BLZ
    • Amacel Scarlet GB
    • Disperse Red Zh
    • Disperse Scarlet B
    • Disperse Scarlet Zh
    • Dispersive Ruby Zh
    • Dispersol Fast Scarlet B
    • N-Ethyl-N-(2-hydroxyethyl)-4-(4-nitrophenylazo)aniline
    • InChIKey: FOQABOMYTOFLPZ-ISLYRVAYSA-N
    • Inchi: InChI=1S/C16H18N4O3/c1-2-12-11-14(5-8-16(12)17-9-10-21)19-18-13-3-6-15(7-4-13)20(22)23/h3-8,11,17,21H,2,9-10H2,1H3/b19-18+
    • SMILES: CCC1=CC(=CC=C1NCCO)/N=N/C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 314.13800
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 314.13789
  • Heavy Atom Count: 23
  • Complexity: 383
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.3
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 94

Experimental Properties

  • LogP: 4.35200
  • PSA: 94.01000
  • Refractive Index: 1.6000 (estimate)
  • Boiling Point: 454.02°C (rough estimate)
  • Melting Point: 160-162 °C (lit.)
  • Flash Point: 269.8 °C
  • Color/Form: Red powder
  • Solubility: It can be dissolved in ethanol, acetone and benzene.
  • Density: 1.1523 (rough estimate)

disperse red 1 Security Information

  • Symbol: GHS07
  • RTECS:KL0320000
  • WGK Germany:3
  • Safety Term:S36/37
  • Safety Instruction: S36/37
  • Risk Phrases:R43
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H317
  • Warning Statement: P280
  • Risk Phrases: 43
  • Signal Word:Warning

disperse red 1 Customs Data

  • HS CODE:3204110000
  • Customs Data:

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

disperse red 1 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003Q87-1g
Disperse Red 1
2872-52-8 95%
1g
$60.00 2024-05-06
A2B Chem LLC
AB73159-250mg
2-(Ethyl(4-((4-nitrophenyl)diazenyl)phenyl)amino)ethanol
2872-52-8 98%
250mg
$40.00
Aaron
AR003QGJ-1g
Disperse Red 1
2872-52-8 95%
1g
$25.00 2025-02-10
Ambeed
A676454-1g
2-(Ethyl(4-((4-nitrophenyl)diazenyl)phenyl)amino)ethanol
2872-52-8 97%
1g
$24.0
MedChemExpress
HY-D0342-10mM*1mLinDMSO
Disperse Red 1
2872-52-8 98.07%
10mM*1mLinDMSO
¥550 2023-07-26
TRC
D473475-10g
Disperse Red 1 (Technical Grade)
2872-52-8
10g
$ 862.00 2023-09-07
BAI LING WEI Technology Co., Ltd.
DYE-007S-R1-1ml
Disperse Red 1,100 μg/mL in Methanol
2872-52-8 100 μg/mL in Methanol
1ml
¥ 386 2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D114117-25mg
disperse red 1
2872-52-8
25mg
¥411.90 2023-09-03
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB14246-1g
disperse red 1
2872-52-8 97%
1g
0.00
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023773-100mg
disperse red 1
2872-52-8
100mg
¥2190 2023-09-09

disperse red 1 Suppliers

Hubei XinHongli Chemical Co., Ltd.
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(CAS:2872-52-8)
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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
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